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Compound of Interest

Compound Name: Iopromide-d3

Cat. No.: B564850 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of Iopromide-d3

Introduction
Iopromide-d3 is the deuterium-labeled form of Iopromide, a non-ionic, water-soluble, iodinated

contrast agent used in medical imaging.[1] The incorporation of deuterium atoms (d3) in the

methoxy group creates a stable, heavier isotope version of the molecule. This makes

Iopromide-d3 an ideal internal standard for quantitative analysis of Iopromide in various

matrices by mass spectrometry-based methods, such as liquid chromatography-mass

spectrometry (LC-MS).[1][2] Its physical and chemical properties are nearly identical to those of

Iopromide, but its increased mass is easily distinguishable by a mass spectrometer. This guide

provides a comprehensive overview of the core physical and chemical properties of

Iopromide-d3, along with relevant experimental protocols for its analysis.

Physical and Chemical Properties
The physical and chemical properties of Iopromide-d3 are summarized in the table below. For

comparative purposes, data for the non-deuterated Iopromide are also included where

available.
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Property Iopromide-d3 Iopromide

Molecular Formula C₁₈H₂₁D₃I₃N₃O₈[1][3][4][5] C₁₈H₂₄I₃N₃O₈[6]

Molecular Weight 794.13 g/mol [1][3][4] 791.12 g/mol [6][7]

Exact Mass 793.8886 Da[8] 790.8698 Da[6]

CAS Number 1189947-73-6[3][4][5][8] 73334-07-3[6]

Appearance Solid[9] Solid[9]

Melting Point Not available
Broad transition at 160°C[9]

[10]

Boiling Point Not available
840.9 ± 65.0 °C (Predicted)[9]

[10]

Solubility Not available

Freely soluble in water and

dimethyl sulfoxide; practically

insoluble in ethanol and

acetone.[9][10]

LogP (octanol-water) -2.1 (Computed)[8] -2.05[6]

pKa Not available 10.62 ± 0.70 (Predicted)[9]

Storage Conditions
2-8°C, keep in a dark place,

sealed in a dry container.[9]

2-8°C, keep in a dark place,

sealed in a dry container.[9]

Synonyms
Iopromide D3 (methoxy D3),

Iodopropamine-d3[3][8]
Ultravist, Iopromidum[6]

Experimental Protocols
The primary application of Iopromide-d3 is as an internal standard for the quantification of

Iopromide in biological and environmental samples. The most common analytical technique for

this purpose is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Protocol: Determination of Iopromide in Aqueous
Samples using LC-MS/MS with Iopromide-d3 as an
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Internal Standard
This protocol is based on methodologies for analyzing iodinated contrast media in water

samples.[2]

1. Objective: To quantify the concentration of Iopromide in an aqueous sample (e.g.,

wastewater, surface water) using Iopromide-d3 as an internal standard to correct for matrix

effects and variations in instrument response.

2. Materials and Reagents:

Iopromide analytical standard

Iopromide-d3 internal standard

Deionized water

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Sample vials

Syringe filters (0.22 µm)

3. Instrumentation:

High-Performance Liquid Chromatograph (HPLC) system (e.g., Agilent 1290 Infinity II LC)[2]

Tandem Mass Spectrometer (e.g., Agilent 6495 Triple Quadrupole LC/MS)[2]

Analytical column suitable for polar compounds

4. Standard Preparation:

Prepare a stock solution of Iopromide and Iopromide-d3 in deionized water.

Create a series of calibration standards by spiking known concentrations of Iopromide into

deionized water.
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Add a constant, known concentration of Iopromide-d3 to each calibration standard and to

the unknown samples.

5. Sample Preparation:

Collect the aqueous sample.

Filter the sample through a 0.22 µm syringe filter to remove particulate matter.[2]

Spike the filtered sample with the Iopromide-d3 internal standard solution to the same final

concentration as in the calibration standards.

6. LC-MS/MS Analysis:

Liquid Chromatography:

Inject a small volume (e.g., 10-100 µL) of the prepared sample or standard onto the LC

system.[2][11]

Separate the analytes using a gradient elution program with mobile phases typically

consisting of water and acetonitrile with a formic acid modifier.

Mass Spectrometry:

Ionize the analytes using an electrospray ionization (ESI) source in positive ion mode.[6]

Detect and quantify Iopromide and Iopromide-d3 using Multiple Reaction Monitoring

(MRM). This involves monitoring specific precursor-to-product ion transitions for each

compound to ensure high selectivity and sensitivity.

7. Data Analysis:

Generate a calibration curve by plotting the ratio of the peak area of Iopromide to the peak

area of Iopromide-d3 against the concentration of Iopromide for the calibration standards.

Calculate the concentration of Iopromide in the unknown samples by using the measured

peak area ratio and interpolating from the calibration curve.
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Visualizations
Logical Relationship and Application
The following diagram illustrates the relationship between Iopromide and Iopromide-d3 and its

primary application as an internal standard in quantitative analysis.

Iopromide
(Analyte of Interest)

C18H24I3N3O8

Iopromide-d3
(Internal Standard)
C18H21D3I3N3O8

Deuterium Labeling

LC-MS/MS Analysis

Environmental or
Biological Sample

Spiked with
Iopromide-d3

Accurate Quantification
of Iopromide

Click to download full resolution via product page

Caption: Logical diagram of Iopromide-d3's role as an internal standard.

Experimental Workflow
This diagram outlines the typical experimental workflow for the quantitative analysis of

Iopromide in an aqueous sample using Iopromide-d3.
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Caption: Workflow for Iopromide analysis using Iopromide-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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